Cas no 267006-29-1 (Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide)

Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide is a fluorinated borate salt commonly employed as a weakly coordinating anion in organometallic and catalytic applications. Its key advantages include high stability under reactive conditions, low nucleophilicity, and enhanced solubility in organic solvents due to the perfluorinated phenyl group. The compound is particularly useful in facilitating cationic intermediates in polymerization and Lewis acid catalysis, where non-coordinating counterions are critical. The tetrafluorophenyl substituent further improves thermal and chemical resistance compared to simpler borate derivatives. This makes it a valuable reagent in advanced synthetic chemistry, especially for stabilizing highly reactive species or optimizing reaction selectivity.

Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide structure

267006-29-1 structure

Product Name:Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide

CAS No:267006-29-1

MF:C₆HBF₇K

MW:255.970267057419

CID:5818499

PubChem ID:131021507

Update Time:2025-05-28

Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide Chemical and Physical Properties

Names and Identifiers

- Potassium trifluoro(2,3,4,5-tetrafluorophenyl)borate
- 267006-29-1
- EN300-3172500
- potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide
- Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide
- Inchi： 1S/C6HBF7.K/c8-3-1-2(7(12,13)14)4(9)6(11)5(3)10;/h1H;/q-1;+1
- InChI Key： NFDRPVONVHDEMF-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=C(C(=C(C=1F)F)F)F)(F)F

Computed Properties

Exact Mass: 255.9696588g/mol
Monoisotopic Mass: 255.9696588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3172500-0.05g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	0.05g	$851.0	2025-03-19
Enamine	EN300-3172500-0.1g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	0.1g	$892.0	2025-03-19
Enamine	EN300-3172500-0.25g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	0.25g	$933.0	2025-03-19
Enamine	EN300-3172500-0.5g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	0.5g	$974.0	2025-03-19
Enamine	EN300-3172500-1.0g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	1.0g	$1014.0	2025-03-19
Enamine	EN300-3172500-2.5g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	2.5g	$1988.0	2025-03-19
Enamine	EN300-3172500-5.0g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	5.0g	$2940.0	2025-03-19
Enamine	EN300-3172500-10.0g	potassium trifluoro(2,3,4,5-tetrafluorophenyl)boranuide	267006-29-1	95.0%	10.0g	$4360.0	2025-03-19